Cas no 339586-00-4 (1-(4-chloro-6-methylpyridin-2-yl)ethan-1-one)

1-(4-chloro-6-methylpyridin-2-yl)ethan-1-one structure
339586-00-4 structure
Product Name:1-(4-chloro-6-methylpyridin-2-yl)ethan-1-one
CAS No:339586-00-4
MF:C8H8ClNO
MW:169.608221054077
MDL:MFCD13188669
CID:829233
PubChem ID:18505253
Update Time:2025-04-19

1-(4-chloro-6-methylpyridin-2-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

    • 1-(4-Chloro-6-methylpyridin-2-yl)ethanone
    • 1-(4-chloro-6-methylpyridin-2-yl)ethan-1-one
    • 1-(4-CHLORO-6-METHYL-2-PYRIDINYL)-ETHANONE
    • DA-17116
    • 339586-00-4
    • CS-0005617
    • SCHEMBL6550051
    • DTXSID40594251
    • AB66887
    • MDL: MFCD13188669
    • Inchi: 1S/C8H8ClNO/c1-5-3-7(9)4-8(10-5)6(2)11/h3-4H,1-2H3
    • InChI Key: NLXINSLPJMHYKN-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C)N=C(C(C)=O)C=1

Computed Properties

  • Exact Mass: 169.0294416g/mol
  • Monoisotopic Mass: 169.0294416g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 160
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 30Ų

1-(4-chloro-6-methylpyridin-2-yl)ethan-1-one Pricemore >>

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1-(4-chloro-6-methylpyridin-2-yl)ethan-1-one Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:339586-00-4)1-(4-chloro-6-methylpyridin-2-yl)ethan-1-one
Order Number:A1085587
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 19:24
Price ($):602.0
Email:sales@amadischem.com
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Amadis Chemical Company Limited
(CAS:339586-00-4)1-(4-chloro-6-methylpyridin-2-yl)ethan-1-one
A1085587
Purity:99%
Quantity:1g
Price ($):602.0
Email